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Compound of Interest

Compound Name: Sodium anthraquinone-2-sulfonate

Cat. No.: B089712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

Sodium anthraquinone-2-sulfonate (also known as SAS or AQS) as a water-soluble

photocatalyst in organic synthesis. The focus is on its application in aerobic oxidation reactions,

a crucial transformation in the development of pharmaceutical intermediates and fine

chemicals.

Introduction
Sodium anthraquinone-2-sulfonate is a commercially available and robust organic

photocatalyst.[1][2] Its high solubility in aqueous media makes it an attractive candidate for

developing greener and more sustainable chemical processes.[3] This catalyst is particularly

effective in mediating the aerobic oxidation of alcohols to aldehydes and ketones, as well as

the oxyfunctionalization of C-H bonds, using visible light activation and molecular oxygen as

the terminal oxidant.[1][4] The underlying mechanism typically involves a hydrogen atom

abstraction from the substrate by the photo-excited triplet state of the anthraquinone catalyst.

[3][5]

Key Applications and Advantages
Green Chemistry: Utilizes water as a solvent and air (O₂) as the terminal oxidant, producing

water and sometimes hydrogen peroxide as byproducts.[1][6]
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Mild Reaction Conditions: Reactions are typically conducted at room temperature under

visible light irradiation.[1]

High Selectivity: Demonstrates good selectivity for the oxidation of primary and secondary

alcohols to their corresponding aldehydes and ketones.[1]

Broad Substrate Scope: Effective for a range of substrates, including benzylic, allylic, and

aliphatic alcohols, as well as activated C-H bonds.[1]

Metal-Free Catalysis: Avoids the use of heavy metal catalysts, which can be toxic and

difficult to remove from the final product.[4]

Data Presentation
The following tables summarize the quantitative data for the photocatalytic oxidation of various

alcohols and C-H bonds using Sodium anthraquinone-2-sulfonate (SAS) as the

photocatalyst.

Table 1: Photocatalytic Oxidation of Alcohols[1]

Entry Substrate Product
Product
Conc.
(mM)

TON
(mol/mol)

TOF (h⁻¹)
Selectivit
y (%)

1
Benzyl

alcohol

Benzaldeh

yde
37.1 25.2 1.5 86.6

2

1-

Phenyletha

nol

Acetophen

one
25.2 17.1 1.0 89.4

3
Cinnamyl

alcohol

Cinnamald

ehyde
58.8 40.0 2.4 >99

4 2-Octanol
2-

Octanone
8.6 5.8 0.4 >99

5
Cyclohexa

nol

Cyclohexa

none
3.7 2.5 0.2 >99
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Conditions: alcohol/water [c(SAS)aq=1 mM]=3:7, O₂ atmosphere, T=30 °C, λ>400 nm, reaction

time: 24 h. Values correspond to the concentration in the organic phase. TON = mol_product ×

mol_SAS⁻¹; TOF = TON × 24 h⁻¹.

Table 2: Photocatalytic Oxidation of C-H Bonds[1]

Entry Substrate Product
Product
Conc.
(mM)

TON
(mol/mol)

TOF (h⁻¹)
Selectivit
y (%)

1 Toluene
Benzaldeh

yde
8.6 5.8 0.4 80.3

2
Ethylbenze

ne

Acetophen

one
12.1 8.2 0.5 88.9

3
Cyclohexa

ne

Cyclohexa

none
0.4 0.3 0.02 >99

Conditions: alkane/water [c(SAS)aq=1 mM]=3:7, O₂ atmosphere, T=30 °C, λ>400 nm, reaction

time: 24 h. Values correspond to the concentration in the organic phase. TON = mol_product ×

mol_SAS⁻¹; TOF = TON × 24 h⁻¹.

Experimental Protocols
General Protocol for Photocatalytic Oxidation of Alcohols

This protocol is based on the methodology described by Zhang et al.[1]

Materials:

Sodium anthraquinone-2-sulfonate (SAS)

Substrate (e.g., Benzyl alcohol)

Deionized Water

Reaction vessel (e.g., 4 mL glass vial with a screw cap)
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Magnetic stirrer and stir bar

Visible light source (λ > 400 nm, e.g., a high-power LED)

Oxygen source (e.g., O₂ balloon or ambient air)

Procedure:

Prepare a 1 mM stock solution of Sodium anthraquinone-2-sulfonate in deionized water.

In a 4 mL glass vial, add the appropriate volume of the SAS stock solution to achieve the

desired final concentration (e.g., 0.7 mL for a final aqueous concentration of 1 mM in a 3:7

organic:aqueous ratio).

Add the alcohol substrate to the vial (e.g., 0.3 mL for a 3:7 organic:aqueous ratio).

If not using ambient air, purge the reaction mixture with oxygen for 10-15 minutes.

Seal the vial and place it on a magnetic stirrer.

Irradiate the reaction mixture with a visible light source at a controlled temperature (e.g., 30

°C).

Stir the reaction mixture vigorously for the desired reaction time (e.g., 24 hours).

After the reaction is complete, extract the organic phase for analysis by gas chromatography

(GC) or high-performance liquid chromatography (HPLC) to determine substrate conversion

and product yield.

General Protocol for Photoenzymatic Hydroxylation Reactions

This protocol combines the photocatalytic generation of H₂O₂ by SAS with an enzymatic

hydroxylation, as described by Churakova et al.[6][7]

Materials:

Sodium anthraquinone-2-sulfonate (SAS)
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Substrate (e.g., Ethylbenzene)

Methanol

Sodium phosphate buffer (NaPi, pH 6.0, 60 mM)

Peroxygenase enzyme (e.g., rAaeUPO)

Reaction vessel (e.g., 4 mL glass vial)

Visible light source (λ > 400 nm)

Procedure:

Prepare a 5 mM stock solution of SAS in NaPi buffer (pH 6.0, 60 mM).

In a 4 mL glass vial, prepare a premixed solution of methanol and NaPi buffer (e.g., 400 µL

methanol and 495 µL NaPi buffer).

Add 100 µL of the 5 mM SAS stock solution to the premixed solution.

Add the substrate (e.g., ethylbenzene) and the peroxygenase enzyme (rAaeUPO) to the

reaction mixture.

Seal the vial and irradiate with a visible light source at a controlled temperature for the

desired time (e.g., 32 hours).

Analyze the reaction mixture by GC or HPLC to quantify the hydroxylated product.

Visualizations
Reaction Mechanism: Photocatalytic Aerobic Oxidation

The following diagram illustrates the proposed mechanism for the aerobic oxidation of an

alcohol catalyzed by Sodium anthraquinone-2-sulfonate.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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